Cas no 22614-94-4 (7-Chloroquinoline 1-oxide)
7-Chloroquinoline 1-oxide structure
Product Name:7-Chloroquinoline 1-oxide
CAS No:22614-94-4
MF:C9H6ClNO
MW:179.603041172028
CID:1082991
PubChem ID:12378926
Update Time:2025-04-20
7-Chloroquinoline 1-oxide Chemical and Physical Properties
Names and Identifiers
-
- 7-Chloroquinoline 1-oxide
- AKOS022177976
- SCHEMBL2088214
- 22614-94-4
- DB-359846
-
- Inchi: 1S/C9H6ClNO/c10-8-4-3-7-2-1-5-11(12)9(7)6-8/h1-6H
- InChI Key: TUGSLSNIIWCMMV-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=CC=C[N+](=C2C=1)[O-]
Computed Properties
- Exact Mass: 179.0137915g/mol
- Monoisotopic Mass: 179.0137915g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 25.5Ų
7-Chloroquinoline 1-oxide Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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